Cas no 125962-80-3 (trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one)

• Product Name: trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one
• CAS No: 125962-80-3
• MF: C₁₉H₂₆O
• MW: 270.409145832062
• MDL: MFCD30187299
• CID: 63795
• PubChem ID: 9921580
• Update Time: 2025-07-01

trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one Chemical and Physical Properties

Names and Identifiers

• 4'-Tolylbicyclohexyl-4-one
• 4'-(p-tolyl)-[1,1'-bi(cyclohexan)]-4-one
• trans-4'-(p-tolyl)-[1,1'-Bi(cyclohexan)]-4-one
• [1,1'-Bicyclohexyl]-4-one,4'-(4-methylphenyl)-, trans-
• 4'-tolyl-bicyclohexyl-4-one
• 4-(4-(4-Tolyl)cyclohexyl)cyclohexanone
• trans-4'-(4-Methylphenyl)-[1,1'-bicyclohexyl]-4-one
• 4'-p-tolylbi(cyclohexan)-4-one
• 4'-tolyl-bicyclohexyl-4-one 4-(4-(4-Tolyl)cyclohexyl)cyclohexanone
• 4-[4-(2-methylphenyl)cyclohexyl]cyclohexan-1-one
• [1,1'-Bicyclohexyl]-4-one,4'-(4-methylphenyl)-,trans
• 4-[4-(2-methylphenyl)cyclohexyl]-1-cyclohexanone
• 4-methyl phenyl dicyclohexyl ketone
• 4'-tolyl-bicyclohexyl-4-one 4-(4-(4-Tolyl)cyclohexyl)cyclohexanone
• [1,1'-Bicyclohexyl]-4-one, 4'-(4-methylphenyl)-, trans-
• 4-[4-(4-methylphenyl)cyclohexyl]cyclohexan-1-one
• DB-112831
• (1'r,4'r)-4'-(4-Methylphenyl)[1,1'-bi(cyclohexyl)]-4-one
• 125962-80-3
• AKOS015916564
• SCHEMBL18251909
• KPISRXVEAOLMIF-UHFFFAOYSA-N
• AKOS027460702
• DTXSID40703109
• MFCD30187299
• T3465
• (1'R,4'R)-4'-(4-METHYLPHENYL)-[1,1'-BI(CYCLOHEXANE)]-4-ONE
• CS-0160300
• trans-4'-(p-Tolyl)-[1,1'-Bi(cyclophexan)]-4-one
• DS-19155
• 1246646-13-8
• trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one

• MDL： MFCD30187299
• Inchi： InChI=1S/C19H26O/c1-14-2-4-15(5-3-14)16-6-8-17(9-7-16)18-10-12-19(20)13-11-18/h2-5,16-18H,6-13H2,1H3
• InChI Key： KPISRXVEAOLMIF-UHFFFAOYSA-N
• SMILES： O=C1CCC([C@H]2CC[C@H](C3=CC=C(C)C=C3)CC2)CC1

Computed Properties

• Exact Mass: 270.19800
• Monoisotopic Mass: 270.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.026
• Melting Point: No data available
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: 176.1±23.7 °C
• Refractive Index: 1.541
• PSA: 17.07000
• LogP: 5.02810
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one

Introduction to trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one (CAS No: 125962-80-3)

The compound trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one, identified by the CAS number 125962-80-3, is a fascinating molecule with significant implications in the field of pharmaceutical chemistry and materials science. This bicyclic ketone derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug design and advanced material synthesis. The presence of a rigid bi-cyclohexane core coupled with a p-tolyl substituent imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions of trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one. Molecular dynamics simulations have revealed that the compound adopts a stable trans configuration, which enhances its solubility and bioavailability. This structural insight has been crucial in optimizing its pharmacokinetic profiles, making it an attractive scaffold for developing novel therapeutic agents. The bi-cyclohexane moiety, in particular, provides a scaffold that can be modified to target specific biological pathways without compromising stability.

In the realm of medicinal chemistry, the p-tolyl group plays a pivotal role in modulating the compound's reactivity and binding affinity. Studies have demonstrated that this aromatic substituent can interact with biological targets through hydrophobic and π-stacking interactions, which are essential for drug efficacy. The combination of these features has led to its exploration as a lead compound in the development of small-molecule inhibitors for various diseases. For instance, preliminary studies suggest that derivatives of trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one exhibit promising anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

The synthesis of trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one presents an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes with careful control over reaction conditions to achieve high yields and enantiopurity. However, recent innovations in catalytic methods have streamlined the synthesis, allowing for more efficient production. Transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the bi-cyclohexane core, while asymmetric hydrogenation techniques have enabled the precise control of stereochemistry. These advancements not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

Beyond pharmaceutical applications, trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one has shown potential in materials science. Its rigid structure and aromatic substituents make it an excellent candidate for designing organic semiconductors and liquid crystals. These materials are critical in the development of next-generation electronic devices such as organic light-emitting diodes (OLEDs) and flexible displays. Research has indicated that incorporating this compound into polymer matrices can enhance charge transport properties, leading to more efficient and durable electronic components. The tunability of its electronic properties through structural modifications offers a versatile platform for innovation in material science.

The future prospects of trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one are vast and multifaceted. Ongoing research is focused on expanding its chemical space through functionalization strategies that introduce new biological activities or material properties. By leveraging cutting-edge techniques such as directed evolution and high-throughput screening, scientists aim to discover novel derivatives with enhanced therapeutic efficacy or improved material performance. Collaborative efforts between academia and industry are essential to translate these findings into tangible applications that benefit society.

In conclusion, trans-4'-(p-Tolyl)-1,1'-Bi(cyclohexan)-4-one (CAS No: 125962-80-3) is a remarkable compound with far-reaching implications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it a cornerstone in pharmaceutical development and advanced materials engineering. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in shaping the future of chemistry and related fields.